Ezetimibe 3-Fluoro Impurity
Ezetimibe 3-Fluoro Impurity
An impurity of Ezetimibe. Ezetimibe inhibits intestinal cholesterol absorption by preventing cholesterol uptake by the Niemann-Pick C1-like 1 (NPC1L27) protein, a cholesterol transporter located in the apical membrane of enterocytes.
Brand Name:
Vulcanchem
CAS No.:
1700622-06-5
VCID:
VC0194577
InChI:
InChI=1S/C24H21F2NO3/c25-17-8-4-15(5-9-17)22(29)13-12-21-23(16-6-10-20(28)11-7-16)27(24(21)30)19-3-1-2-18(26)14-19/h1-11,14,21-23,28-29H,12-13H2/t21-,22+,23-/m1/s1
SMILES:
C1=CC(=CC(=C1)F)N2C(C(C2=O)CCC(C3=CC=C(C=C3)F)O)C4=CC=C(C=C4)O
Molecular Formula:
C24H21F2NO3
Molecular Weight:
409.44
Ezetimibe 3-Fluoro Impurity
CAS No.: 1700622-06-5
Impurities
VCID: VC0194577
Molecular Formula: C24H21F2NO3
Molecular Weight: 409.44
Purity: > 95%
| CAS No. | 1700622-06-5 |
|---|---|
| Product Name | Ezetimibe 3-Fluoro Impurity |
| Molecular Formula | C24H21F2NO3 |
| Molecular Weight | 409.44 |
| IUPAC Name | (3R,4S)-1-(3-fluorophenyl)-3-[(3S)-3-(4-fluorophenyl)-3-hydroxypropyl]-4-(4-hydroxyphenyl)azetidin-2-one |
| Standard InChI | InChI=1S/C24H21F2NO3/c25-17-8-4-15(5-9-17)22(29)13-12-21-23(16-6-10-20(28)11-7-16)27(24(21)30)19-3-1-2-18(26)14-19/h1-11,14,21-23,28-29H,12-13H2/t21-,22+,23-/m1/s1 |
| SMILES | C1=CC(=CC(=C1)F)N2C(C(C2=O)CCC(C3=CC=C(C=C3)F)O)C4=CC=C(C=C4)O |
| Appearance | White Solid |
| Description | An impurity of Ezetimibe. Ezetimibe inhibits intestinal cholesterol absorption by preventing cholesterol uptake by the Niemann-Pick C1-like 1 (NPC1L27) protein, a cholesterol transporter located in the apical membrane of enterocytes. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | (3R,4R)-1-(3-fluorophenyl)-3-(3-(4-fluorophenyl)-3-hydroxypropyl)-4-(4-hydroxyphenyl)azetidin-2-one |
| PubChem Compound | 122218674 |
| Last Modified | Nov 11 2021 |
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